3,4,5-triethoxy-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 3,4,5-triethoxy-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C23H26N2O4S/c1-5-27-19-12-17(13-20(28-6-2)21(19)29-7-3)22(26)25-23-24-18(14-30-23)16-10-8-15(4)9-11-16/h8-14H,5-7H2,1-4H3,(H,24,25,26)
• InChI Key: XSLCCECAYHHODL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)C
• Molecular Formula: C23H26N2O4S
• Molecular Weight: 426.5 g/mol

Description

3,4,5-triethoxy-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of thiazole-based compounds and has been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of 3,4,5-triethoxy-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide is not fully understood. However, studies have shown that the compound inhibits the activity of certain enzymes, including tyrosinase and cyclooxygenase-2 (COX-2). Tyrosinase is an enzyme involved in the production of melanin, while COX-2 is an enzyme involved in the production of prostaglandins, which are involved in inflammation.
Biochemical and Physiological Effects
Studies have shown that 3,4,5-triethoxy-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide exhibits various biochemical and physiological effects. The compound has been found to inhibit the growth of cancer cells and fungi. The compound has also been found to reduce inflammation in animal models of inflammation. The compound has been shown to have low toxicity, making it a potential candidate for drug development.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3,4,5-triethoxy-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide in lab experiments is its low toxicity. The compound has been found to have low toxicity in animal models, making it a safe candidate for drug development. However, one of the limitations of using this compound is its limited solubility in water. The compound is more soluble in organic solvents, making it difficult to use in aqueous solutions.

Future Directions

There are several future directions for research on 3,4,5-triethoxy-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide. One direction is to further study the mechanism of action of the compound. Another direction is to investigate the potential applications of the compound in drug development. The compound has been found to exhibit various biological activities, making it a potential candidate for drug development. Another direction is to study the structure-activity relationship of the compound. This will help in the development of more potent analogs of the compound for scientific research purposes.

Synthesis Methods

The synthesis of 3,4,5-triethoxy-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide involves the reaction of 4-(4-methylphenyl)-1,3-thiazol-2-amine with 3,4,5-triethoxybenzoyl chloride in the presence of a base. The reaction yields the desired product in good yield and purity. The synthesis method has been optimized to obtain the compound with high purity for scientific research purposes.

Scientific Research Applications

3,4,5-triethoxy-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide has been studied for its potential applications in scientific research. The compound has been found to exhibit various biological activities, including antitumor, antifungal, and anti-inflammatory activities. The compound has also been found to inhibit the activity of certain enzymes, making it a potential candidate for drug development.